1-(4-Carboxy-phenyl)-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid

• Molecular Formula: C13H9NO5
• Molecular Weight: 259.21 g/mol
• IUPAC Name: 1-(4-carboxyphenyl)-2-oxopyridine-4-carboxylic acid
• InChI: InChI=1S/C13H9NO5/c15-11-7-9(13(18)19)5-6-14(11)10-3-1-8(2-4-10)12(16)17/h1-7H,(H,16,17)(H,18,19)
• InChI Key: QRMIWCPVDQEXGD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)O)N2C=CC(=CC2=O)C(=O)O

Description

1-(4-Carboxy-phenyl)-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid is a useful research compound. Its molecular formula is C13H9NO5 and its molecular weight is 259.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 1-(4-Ethoxycarbonyl-phenyl)-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid (1.155 g) in THF (20 mL) at 0° C. was added 5 M sodium hydroxide (1.19 mL) and mixture stirred overnight at ambient temperature. Reaction mixture was acidified to pH 1 with concentrated HCl, producing a precipitate. The solid was collected by filtration, washed with H2O and dried under high vacuum to give 1-(4-Carboxy-phenyl)-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid (0.7196 g). LCMS-ESI−: calc'd for C13H8NO5: 258.2 (M−H+). Found: 258.1 (M−H+).

Synthesis routes and methods II

Procedure details